(3R)-3-amino-3-(2,3-dimethylphenyl)propanenitrile

• Molecular Formula: C11H14N2
• Molecular Weight: 174.24 g/mol
• IUPAC Name: (3R)-3-amino-3-(2,3-dimethylphenyl)propanenitrile
• InChI: InChI=1S/C11H14N2/c1-8-4-3-5-10(9(8)2)11(13)6-7-12/h3-5,11H,6,13H2,1-2H3/t11-/m1/s1
• InChI Key: HVKHHDVYERUXBL-LLVKDONJSA-N
• Isomeric SMILES: CC1=C(C(=CC=C1)[C@@H](CC#N)N)C
• Canonical SMILES: CC1=C(C(=CC=C1)C(CC#N)N)C

Description

(3R)-3-Amino-3-(2,3-dimethylphenyl)propanenitrile is a β-amino nitrile derivative characterized by a chiral center at the third carbon and a 2,3-dimethylphenyl substituent. This compound belongs to a class of nitriles with pharmaceutical relevance, particularly as intermediates in synthesizing bioactive peptides and small molecules .

Biological Activity

(3R)-3-amino-3-(2,3-dimethylphenyl)propanenitrile is an organic compound with significant biological activity, primarily due to its structural features that allow it to interact with various biomolecules. This article provides a comprehensive overview of its biological activity, including its synthesis, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of (3R)-3-amino-3-(2,3-dimethylphenyl)propanenitrile is C12H16N2, with a molecular weight of 174.24 g/mol. Its structure includes an amino group and a propanenitrile moiety attached to a dimethyl-substituted phenyl group. The unique arrangement of these functional groups imparts distinct chemical properties that are crucial for its biological interactions.

Property	Value
Molecular Formula	C12H16N2
Molecular Weight	174.24 g/mol
Functional Groups	Amino, Nitrile
Structural Features	Dimethyl-substituted phenyl group

Research indicates that (3R)-3-amino-3-(2,3-dimethylphenyl)propanenitrile exhibits significant interactions with various biological targets:

• Enzymatic Pathways : The amino group can form hydrogen bonds with proteins or enzymes, influencing their activity. This interaction may modulate enzymatic pathways critical for cellular function.
• Receptor Binding : The compound's aromatic ring allows for π-π interactions with biological receptors, enhancing binding affinity and potentially leading to therapeutic effects.
• Inflammatory Response : Preliminary studies suggest that this compound may play a role in modulating inflammatory responses through the inhibition of specific pathways like the NLRP3 inflammasome . This suggests potential applications in treating inflammatory diseases.

1. Pharmaceutical Applications

(3R)-3-amino-3-(2,3-dimethylphenyl)propanenitrile is being investigated as a pharmaceutical intermediate in the development of drugs targeting various diseases. Its ability to influence enzymatic and receptor activities makes it a candidate for further exploration in medicinal chemistry.

2. Case Studies

Several studies have highlighted the therapeutic potential of this compound:

• Anti-inflammatory Effects : In vitro studies have shown that derivatives of (3R)-3-amino-3-(2,3-dimethylphenyl)propanenitrile can inhibit the production of pro-inflammatory cytokines, suggesting its potential use in treating conditions like rheumatoid arthritis and other inflammatory disorders .
• Neuroprotective Properties : Research indicates that this compound may have neuroprotective effects in models of neurodegenerative diseases by modulating neuroinflammation and promoting neuronal survival .

Synthesis Methods

The synthesis of (3R)-3-amino-3-(2,3-dimethylphenyl)propanenitrile typically involves several steps:

• Starting Materials : The synthesis begins with readily available precursors that undergo various chemical reactions.
• Reaction Conditions : Optimized conditions are crucial for achieving high yield and purity.
• Scaling Up : In industrial applications, large-scale batch processes or continuous flow methods are employed to maximize efficiency while minimizing by-products.

Comparison with Similar Compounds

Comparison with Structural Analogs

Positional Isomers and Aryl-Substituted Derivatives

Key Compounds:

• (3R)-3-Amino-3-(3,5-dimethylphenyl)propanenitrile: A positional isomer with methyl groups at the 3,5-positions of the phenyl ring.
• 3-Amino-3-(p-tolyl)propanenitrile (3a): Features a para-methyl group. Enzymatic hydration studies using Rhodococcus rhodochrous nitrile hydratase (NHase) show full conversion to amides under optimized conditions, highlighting its high reactivity .

Table 1: Positional Isomer Comparison

Compound	Substituent Positions	Enzymatic Reactivity (NHase)	Notes	Reference
(3R)-3-Amino-3-(2,3-dimethylphenyl)...	2,3-dimethylphenyl	Likely moderate	Steric hindrance may slow conversion
3-Amino-3-(p-tolyl)propanenitrile (3a)	4-methylphenyl	High (full conversion)	Optimal for NHase activity

Fluorinated Derivatives

Key Compounds:

• Commercial availability suggests feasible synthesis .
• (3R)-3-Amino-3-(3-fluoro-2-methylphenyl)propanenitrile: Features fluorine at the 2-position adjacent to the methyl group.

Table 2: Fluorinated Analogs

Compound	Substituents	Molecular Formula	Commercial Availability	Notes	Reference
(3R)-3-Amino-3-(3-fluoro-4-methylphenyl)...	3-fluoro-4-methylphenyl	C10H11FN2	Available (Parchem)	Enhanced stability via fluorine
(3R)-3-Amino-3-(3-fluoro-2-methylphenyl)...	3-fluoro-2-methylphenyl	C10H11FN2	Discontinued	Steric clash may hinder applications

Arylpropanenitriles with Bulky Substituents

Key Compounds:

• (R)-2-(4-tert-Butylphenyl)propanenitrile (3j) : Synthesized with 86% yield and 90% ee. The bulky tert-butyl group improves stereochemical control during synthesis but may reduce solubility .
• (R)-2-([1,1'-Biphenyl]-4-yl)propanenitrile (3k) : A biphenyl derivative with 96% ee, demonstrating that extended aromatic systems can enhance enantioselectivity in catalysis .

Functionalized Derivatives with Additional Groups

• (3S)-3-((R)-2,2-Dimethyl-1,3-dioxolan-4-yl)-3-hydroxy-2-phenylpropanenitrile : Contains a dioxolane and hydroxy group, which may increase polarity and hydrogen-bonding capacity compared to the target compound .

Key Findings and Implications

Electronic Effects : Fluorine substitution enhances electronegativity, improving metabolic stability but complicating synthesis in certain positions .

Stereochemical Control : Bulky substituents (e.g., tert-butyl, biphenyl) improve enantiomeric excess during synthesis, suggesting strategies for optimizing the target compound’s stereoselectivity .

Commercial Viability : Fluorinated analogs are available but sensitive to substituent positioning, highlighting the need for careful design in pharmaceutical applications .